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Compound of Interest

Compound Name: 1,5-Dibromopentan-3-one

Cat. No.: B130603 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document outlines the essential, step-by-step procedures for the safe

disposal of 1,5-Dibromopentan-3-one (CAS No. 140200-76-6), a halogenated ketone that

requires careful management as hazardous waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with 1,5-Dibromopentan-3-one. This compound is a combustible liquid that can cause skin

and eye irritation, and may also lead to respiratory irritation.[1] Adherence to proper personal

protective equipment (PPE) protocols is mandatory.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required to prevent skin contact.

Respiratory Protection: If handling outside of a fume hood or in a poorly ventilated area, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.
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Step-by-Step Disposal Protocol
The primary method for the disposal of 1,5-Dibromopentan-3-one is through a licensed

hazardous waste management company, which will typically employ high-temperature

incineration.

Segregation: It is critical to segregate halogenated waste from non-halogenated waste

streams to prevent unwanted reactions and to facilitate proper disposal.

Waste Container: Use a designated, leak-proof, and clearly labeled waste container for

"Halogenated Organic Waste." The container should be compatible with 1,5-
Dibromopentan-3-one.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "1,5-Dibromopentan-3-one," and the associated hazard symbols (e.g., irritant,

combustible).

Accumulation: Store the waste container in a cool, dry, and well-ventilated area, away from

sources of ignition. Keep the container tightly closed when not in use.

Record Keeping: Maintain a log of the accumulated waste, including the chemical name and

quantity.

Disposal Request: Once the waste container is full, or on a regular schedule, contact your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor to arrange for pickup and disposal.

Spill Management
In the event of a spill, the following steps should be taken immediately:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure adequate ventilation to disperse any vapors.

Contain: Use an inert absorbent material, such as vermiculite, sand, or commercial sorbent

pads, to contain the spill. Do not use combustible materials like paper towels.
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Collect: Carefully collect the absorbed material and contaminated items into a designated

hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials for disposal as hazardous waste.

Quantitative Data Summary
Property Value Reference

CAS Number 140200-76-6 [1]

Molecular Formula C5H8Br2O

Hazard Statements

H227 Combustible liquid [1]

H315 Causes skin irritation [1]

H319 Causes serious eye irritation [1]

H335 May cause respiratory irritation [1]

Precautionary Statements

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1,5-Dibromopentan-3-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh996f291c?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh996f291c?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh996f291c?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh996f291c?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh996f291c?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh996f291c?context=bbe
https://www.benchchem.com/product/b130603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Collection

Interim Storage

Final Disposal

Start: Handling 1,5-Dibromopentan-3-one Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Labeled 'Halogenated
Organic Waste' Container

Transfer Waste to Container

Log Waste Details
(Name, Quantity, Date)

Spill Occurs

Store in Cool, Dry, Ventilated Area

Keep Container Tightly Sealed

Contact EHS or Licensed
Waste Disposal Company

Arrange for Waste Pickup

End of Procedure

NO

Follow Spill Management Protocol

YES

Click to download full resolution via product page

Caption: Disposal workflow for 1,5-Dibromopentan-3-one.
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By adhering to these detailed procedures, laboratory professionals can ensure the safe

handling and environmentally responsible disposal of 1,5-Dibromopentan-3-one, thereby

fostering a culture of safety and regulatory compliance within the research and development

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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